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Compound of Interest

Compound Name: Hexafluoroacetone sesquihydrate

Cat. No.: B082577 Get Quote

For researchers and scientists handling hexafluoroacetone sesquihydrate, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.

This highly reactive and toxic compound necessitates a meticulous and informed approach to

waste management. Adherence to these procedures will mitigate risks and ensure compliance

with safety regulations.

Hexafluoroacetone sesquihydrate is classified as a hazardous substance, toxic if swallowed,

inhaled, or in contact with skin.[1][2] It is known to cause severe skin and eye irritation and is

suspected of having adverse effects on fertility and fetal development.[1][2] Therefore, stringent

safety measures must be in place during its handling and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, protective clothing, and eye and face protection.[1] In situations where exposure limits

may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator is

required.[1]

In the event of a spill, immediate action is crucial. For minor spills, absorbent paper should be

used to contain and collect the liquid. The contaminated absorbent material, along with any

compromised clothing, must be sealed in a vapor-tight plastic bag for subsequent disposal.[3]

Following the initial cleanup, all affected surfaces should be thoroughly washed with soap and

water.[3] For more significant spills, it is essential to increase the isolation area, prevent the
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substance from entering drains, and use a liquid-absorbent material for containment and

collection.

Chemical Incompatibility
To prevent hazardous reactions, it is vital to be aware of substances that are incompatible with

hexafluoroacetone sesquihydrate. These include strong oxidizing agents, acids, and

exposure to excessive heat or moisture.[1][4]

Incompatible Material Potential Hazard

Strong Oxidizing Agents May cause a violent reaction.

Acids Incompatible.[4]

Excess Heat Can lead to decomposition.

Moisture/Water Can lead to a reaction.[1]

Step-by-Step Disposal Protocol
The disposal of hexafluoroacetone sesquihydrate must be carried out in a designated and

approved manner, typically through an authorized waste disposal facility.[1][5] It is categorized

as a halogenated organic compound and should be segregated and collected accordingly.[6]

Experimental Protocol: Waste Collection and Labeling

Segregation: Collect waste hexafluoroacetone sesquihydrate separately from non-

halogenated organic waste. It should be placed in a designated container for halogenated

organic compounds, often distinguished by a green label.[6]

Container Selection: Use a chemically compatible and properly sealed container to prevent

leaks and evaporation. The container should be kept tightly closed when not in use and

stored in a cool, dry, and well-ventilated area.[1][7]

Labeling: The waste container must be clearly and accurately labeled with the words

"Hazardous Waste." The label should also explicitly list "Hexafluoroacetone
sesquihydrate" and its approximate concentration or volume.[7][8]
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Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area, away from incompatible materials.

Disposal Request: Once the container is ready for disposal, follow your institution's

procedures for requesting a pickup from a certified hazardous waste disposal service. Do

not, under any circumstances, attempt to dispose of this chemical down the drain.[8][9]
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Caption: Disposal workflow for hexafluoroacetone sesquihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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